![molecular formula C16H16N4O2S2 B2710803 2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide CAS No. 895458-68-1](/img/structure/B2710803.png)
2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide
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Description
2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H16N4O2S2 and its molecular weight is 360.45. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activities
Compounds with structural similarities to "2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)-N-(furan-2-ylmethyl)acetamide" have been synthesized and investigated for their anticancer properties. For instance, derivatives synthesized by reacting 4,5-dimethyl-1-(phenylamino)-1H-imidazole-2(3H)-thione with 2-chloro-N-(thiazol-2-yl)acetamide compounds showed reasonable anticancer activity against various cancer types, notably melanoma-type cell lines (Duran & Demirayak, 2012).
pKa Determination and Drug Precursor Analysis
The acidity constants of newly synthesized drug precursors similar to the specified compound have been determined, providing valuable insights for drug development. For example, the determination of pKa values for N-(benzothiazole-2-yl)-2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)acetamide derivatives revealed crucial information about their protonation, which is significant for understanding their behavior in biological systems (Duran & Canbaz, 2013).
Heterocyclic Compound Synthesis
Research has demonstrated the synthesis of various heterocyclic compounds using precursors with structural features similar to "this compound." These compounds, including N-alkylated 1,2,4-triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles, have potential applications in medicinal chemistry and drug discovery (El-Essawy & Rady, 2011).
Insecticidal Assessment
Innovative heterocycles incorporating a thiadiazole moiety, synthesized from compounds structurally related to "this compound," have been evaluated for insecticidal activity against the cotton leafworm, showing potential for agricultural applications (Fadda et al., 2017).
properties
IUPAC Name |
2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N4O2S2/c1-10-16(24-11(2)18-10)13-5-6-15(20-19-13)23-9-14(21)17-8-12-4-3-7-22-12/h3-7H,8-9H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNFYRWXPPOEQGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=NN=C(C=C2)SCC(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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